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Compound of Interest

Compound Name: dl-Aloesol

Cat. No. B161559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dl-Aloesol, a natural product with
emerging biological significance. The document details its fundamental physicochemical
properties, available experimental protocols, and insights into its mechanism of action, where
elucidated.

Core Physicochemical Data

The essential identifiers and properties of dI-Aloesol are summarized in the table below for
easy reference.

Identifier Value Source
CAS Number 104871-04-7 [1][2]

Molecular Weight 234.25 g/mol [11[3114]
Molecular Formula C13H1404 [11[3114]

Biological Context and Activity

dl-Aloesol is a natural product that has been isolated from the endophytic fungus Aspergillus
sp.[1]. Metabolites from Aspergillus sp. have been noted for a range of biological activities,
including cytotoxic, antibacterial, free radical scavenging, anti-parasitic, antiviral, and
antiproliferative effects[1]. dl-Aloesol itself is a secondary metabolite identified within this
context[2].
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Experimental Protocols

While specific, detailed experimental protocols for dl-Aloesol are not extensively published in
publicly accessible literature, general methodologies for the isolation and handling of similar

fungal metabolites can be inferred.
General Isolation and Purification Workflow

A generalized workflow for obtaining dl-Aloesol from its fungal source would typically involve
the following stages. This process is illustrative and would require optimization for specific

laboratory conditions.
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Generalized Isolation Workflow for dI-Aloesol
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Caption: Generalized workflow for dl-Aloesol is

olation.
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Solubility and Handling

For experimental use, dl-Aloesol is soluble in solvents such as chloroform, dichloromethane,
ethyl acetate, DMSO, and acetone[2]. When preparing stock solutions, it is crucial to select a
solvent that is compatible with the intended biological assay. For long-term storage, refer to the
supplier's certificate of analysis, though room temperature is often suitable for continental US
locations[1].

Signaling Pathways

Currently, there is a lack of specific, publicly available research detailing the signaling pathways
directly modulated by dl-Aloesol. The broad biological activities of metabolites from Aspergillus
sp. suggest potential interactions with various cellular processes, but further investigation is
required to elucidate the precise mechanisms of dl-Aloesol.

As research progresses, it is anticipated that studies will uncover its molecular targets and its
effects on signaling cascades related to cell proliferation, apoptosis, and inflammatory
responses, given the described activities of related compounds.

Logical Flow for Future Mechanistic Studies

The following diagram outlines a logical progression for future research aimed at identifying the
signaling pathways affected by dl-Aloesol.
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Investigative Workflow for dl-Aloesol's Mechanism of Action
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Caption: Logical workflow for mechanistic studies of dl-Aloesol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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